![molecular formula C16H26N2O B3919538 2-(1-benzyl-4-isopropyl-2-piperazinyl)ethanol](/img/structure/B3919538.png)
2-(1-benzyl-4-isopropyl-2-piperazinyl)ethanol
Overview
Description
2-(1-benzyl-4-isopropyl-2-piperazinyl)ethanol, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has gained significant attention due to its potential use in scientific research as a psychoactive agent. The compound has been studied extensively for its effects on the central nervous system and its potential applications in various fields of research.
Mechanism of Action
The exact mechanism of action of 2-(1-benzyl-4-isopropyl-2-piperazinyl)ethanol is not fully understood. However, it is believed that the compound acts as a stimulant of the central nervous system by increasing the levels of dopamine and serotonin in the brain. This compound has also been found to inhibit the reuptake of these neurotransmitters, leading to an increase in their availability in the brain.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects in the body. The compound has been found to increase heart rate, blood pressure, and body temperature. This compound has also been found to produce feelings of euphoria, increased energy, and alertness.
Advantages and Limitations for Lab Experiments
2-(1-benzyl-4-isopropyl-2-piperazinyl)ethanol has several advantages for use in lab experiments. The compound is relatively easy to synthesize and is readily available. This compound has also been found to produce consistent and predictable effects, making it a useful research tool. However, the use of this compound in lab experiments is limited due to its potential for abuse and its potential to produce adverse effects in humans.
Future Directions
There are several future directions for research on 2-(1-benzyl-4-isopropyl-2-piperazinyl)ethanol. One area of research is the development of new compounds that exhibit similar effects to this compound but with fewer adverse effects. Another area of research is the study of the long-term effects of this compound use on the brain and body. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of mental health disorders.
In conclusion, this compound, or this compound, is a synthetic compound that has gained significant attention for its potential use in scientific research. The compound has been studied extensively for its effects on the central nervous system and its potential applications in various fields of research. While this compound has several advantages for use in lab experiments, its potential for abuse and adverse effects limit its use. Further research is needed to fully understand the potential applications of this compound in scientific research.
Scientific Research Applications
2-(1-benzyl-4-isopropyl-2-piperazinyl)ethanol has been extensively studied for its potential applications in various fields of research. The compound has been found to exhibit psychoactive properties that make it a potential candidate for use in the treatment of various mental health disorders. This compound has also been studied for its potential use as a research tool to study the mechanisms of action of various neurotransmitters in the brain.
properties
IUPAC Name |
2-(1-benzyl-4-propan-2-ylpiperazin-2-yl)ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O/c1-14(2)17-9-10-18(16(13-17)8-11-19)12-15-6-4-3-5-7-15/h3-7,14,16,19H,8-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDOCWVLLUKBVGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(C(C1)CCO)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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